Cas no 101527-89-3 (b,e-Caroten-19'-oic acid,5,6-epoxy-5,6,7',8'-tetrahydro-3,3',11'-trihydroxy-, g-lactone, (3S,3'S,5R,6S,6'R)-)

• Product Name: b,e-Caroten-19'-oic acid,5,6-epoxy-5,6,7',8'-tetrahydro-3,3',11'-trihydroxy-, g-lactone, (3S,3'S,5R,6S,6'R)-
• CAS No: 101527-89-3
• MF: C₄₀H₅₄O₅
• MW: 614.853772640228
• CID: 210548
• Update Time: 2024-03-01

b,e-Caroten-19'-oic acid,5,6-epoxy-5,6,7',8'-tetrahydro-3,3',11'-trihydroxy-, g-lactone, (3S,3'S,5R,6S,6'R)- Chemical and Physical Properties

Names and Identifiers

• b,e-Caroten-19'-oic acid,5,6-epoxy-5,6,7',8'-tetrahydro-3,3',11'-trihydroxy-, g-lactone, (3S,3'S,5R,6S,6'R)-
• Uriolide
• CID 102149981

• Inchi： 1S/C40H54O5/c1-27(15-12-16-28(2)19-20-40-38(7,8)25-33(42)26-39(40,9)45-40)13-10-11-14-29(3)21-34-23-31(36(43)44-34)17-18-35-30(4)22-32(41)24-37(35,5)6/h10-16,19-23,32-33,35,41-42H,17-18,24-26H2,1-9H3/b11-10+,15-12+,20-19+,27-13+,28-16+,29-14+,34-21-/t32-,33+,35+,39-,40+/m1/s1
• InChI Key： JVBLPSSXRSHBAY-YEONSPEXSA-N
• SMILES： O1[C@]2(C)C[C@H](CC(C)(C)[C@]12/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C1/C=C(C(=O)O/1)CC[C@H]1C(C)=C[C@H](CC1(C)C)O)/C)/C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 45
• Rotatable Bond Count: 10
• Complexity: 1440
• Topological Polar Surface Area: 79.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids